Cas no 1008780-47-9 (2-Chloro-4,6-Pyrimidinedicarboxylic acid)

• Product Name: 2-Chloro-4,6-Pyrimidinedicarboxylic acid
• CAS No: 1008780-47-9
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• CID: 2134140
• Update Time: 2023-08-04

2-Chloro-4,6-Pyrimidinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-Pyrimidinedicarboxylic acid
• 2-Chloro-4,6-Pyrimidinedicarboxylic acid

• Inchi： 1S/C6H3ClN2O4/c7-6-8-2(4(10)11)1-3(9-6)5(12)13/h1H,(H,10,11)(H,12,13)
• InChI Key： LTDKJKWSQKAIFQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 100